N-(3-chloro-2-methylphenyl)-2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanamide
• InChI: InChI=1S/C21H16Cl2N4O2S/c1-11-16(23)4-3-5-17(11)25-19(28)12(2)30-21-26-18(15(10-24)20(29)27-21)13-6-8-14(22)9-7-13/h3-9,12H,1-2H3,(H,25,28)(H,26,27,29)
• InChI Key: PQJGJTWFXMOVPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(C)SC2=NC(=O)C(=C(N2)C3=CC=C(C=C3)Cl)C#N
• Molecular Formula: C21H16Cl2N4O2S
• Molecular Weight: 459.3 g/mol

Description

The compound identified as “N-(3-chloro-2-methylphenyl)-2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanamide” is a chemical entity with specific properties and applications. It is important in various fields of scientific research and industrial applications due to its unique chemical structure and reactivity.

Preparation Methods

Industrial Production Methods: Industrial production methods for N-(3-chloro-2-methylphenyl)-2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanamide would involve scaling up the laboratory synthesis to a larger scale, ensuring consistency and purity of the product. This typically involves the use of industrial reactors, purification processes, and quality control measures to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: N-(3-chloro-2-methylphenyl)-2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions that favor the formation of desired products .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the best yield and selectivity .

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted products .

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanamide has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it may be used as a probe or reagent in biochemical assays. In medicine, this compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications may include its use as an intermediate in the synthesis of other valuable compounds .

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to a series of biochemical events that result in the desired outcome. The exact molecular targets and pathways involved depend on the specific application and context in which this compound is used .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to N-(3-chloro-2-methylphenyl)-2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanamide include other chemical entities with comparable structures and reactivity. These compounds may share similar applications and mechanisms of action but differ in their specific properties and effectiveness .

Uniqueness: this compound is unique due to its specific chemical structure, which imparts distinct reactivity and properties. This uniqueness makes it valuable for certain applications where other similar compounds may not be as effective .

Conclusion

This compound is a significant compound with diverse applications in scientific research and industry. Its unique chemical structure and reactivity make it a valuable tool for various studies and applications. Understanding its preparation methods, chemical reactions, and mechanism of action is crucial for leveraging its full potential in different fields.